Cas no 50613-53-1 (2-(Decanoylamino)ethanesulfonic acid)

50613-53-1 structure
Product name:2-(Decanoylamino)ethanesulfonic acid
2-(Decanoylamino)ethanesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- CBDivE_002391
- DTXSID30367178
- SCHEMBL258781
- 50613-53-1
- 2-(Decanoylamino)ethanesulfonic acid
-
- Inchi: InChI=1S/C12H25NO4S/c1-2-3-4-5-6-7-8-9-12(14)13-10-11-18(15,16)17/h2-11H2,1H3,(H,13,14)(H,15,16,17)
- InChI Key: PPQGKIDZESAVRG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 279.15042945Da
- Monoisotopic Mass: 279.15042945Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.9Ų
- XLogP3: 2.5
2-(Decanoylamino)ethanesulfonic acid Related Literature
-
Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
-
Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
-
Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
-
Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
-
Ting Yang Hsie,Shu Kuei Huang Food Funct., 2017,8, 1859-1868
50613-53-1 (2-(Decanoylamino)ethanesulfonic acid) Related Products
- 2137611-43-7(3-Cyclobutyl-6-ethyl-[1,2]oxazolo[5,4-b]pyridin-4-amine)
- 1049716-96-2(5-(aminomethyl)-N,N-dimethylthiophene-2-sulfonamide hydrochloride)
- 2172278-73-6(3-chloro-5-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobenzoic acid)
- 1171383-42-8(3-(3,6-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)-N-[2-(trifluoromethyl)phenyl]propanamide)
- 1229456-10-3(1-Methyl-3-(1-methylcyclopropyl)-1H-pyrazol-5-amine)
- 1270570-29-0(4-amino-4-(5-chloropyridin-2-yl)butanoic acid)
- 2248396-49-6(5-Bromo-2-(difluoromethyl)-1-methylpyrrolo[2,3-b]pyridine)
- 2229593-92-2(2-amino-3-(2-bromo-5-methylphenyl)-2-methylpropan-1-ol)
- 851808-72-5(1-(2,6-difluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)
- 2172590-31-5(4-(3-fluoro-4-methoxyphenyl)-1-methylcyclohex-3-en-1-amine)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
